8-(isoquinolin-5-ylcarbonyl)-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 8-(isoquinoline-5-carbonyl)-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C18H19N3O3/c1-20-12-18(24-17(20)23)6-9-21(10-7-18)16(22)15-4-2-3-13-11-19-8-5-14(13)15/h2-5,8,11H,6-7,9-10,12H2,1H3
• InChI Key: RHIVPXLOUFABIK-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(CC2)C(=O)C3=CC=CC4=C3C=CN=C4)OC1=O
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

8-(isoquinolin-5-ylcarbonyl)-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.14264148 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial Activity

1. Treatment of Visceral Leishmaniasis

An oral 8-aminoquinoline, WR6026, showed efficacy in treating visceral leishmaniasis, with a study indicating that future trials could explore longer regimens and higher dosages for patients for whom existing treatments have failed (Sherwood et al., 1994).

2. Antimalarial Prophylaxis

WR 238605, another 8-aminoquinoline, was well-tolerated in a study assessing its safety and pharmacokinetics for malaria prophylaxis, with findings supporting its potential for further testing as a prophylactic drug (Brueckner et al., 1998).

Diagnostic and Therapeutic Research

1. Tumor Proliferation Imaging

The compound 18F-ISO-1 was evaluated for its ability to image tumor proliferation in patients with malignant neoplasms, showing that it could be a promising agent for assessing the proliferative status of solid tumors (Dehdashti et al., 2013).

2. Radical Cure of Plasmodium vivax

Tafenoquine, a new 8-aminoquinoline, was evaluated for its efficacy in preventing relapse of Plasmodium vivax malaria, demonstrating its potential as a radical cure (Walsh et al., 1999).

Pharmacokinetic and Safety Evaluations

1. Drug Safety and Pharmacokinetics

Studies on tafenoquine and WR6026 have evaluated the safety, pharmacokinetics, and efficacy of these drugs, highlighting their potential in treating and preventing malaria and visceral leishmaniasis, respectively (Miller et al., 2013).